Cas no 1782513-97-6 (5-(Pyridin-4-yl)-1,2-oxazole-3-carbaldehyde)

• Product Name: 5-(Pyridin-4-yl)-1,2-oxazole-3-carbaldehyde
• CAS No: 1782513-97-6
• MF: C₉H₆N₂O₂
• MW: 174.156141757965
• CID: 5717530
• PubChem ID: 82411533
• Update Time: 2025-05-19

5-(Pyridin-4-yl)-1,2-oxazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1782513-97-6
• 5-(Pyridin-4-yl)-1,2-oxazole-3-carbaldehyde
• EN300-1154371

• Inchi： 1S/C9H6N2O2/c12-6-8-5-9(13-11-8)7-1-3-10-4-2-7/h1-6H
• InChI Key： XPPNTQBUZRTNLD-UHFFFAOYSA-N
• SMILES： O1C(=CC(C=O)=N1)C1C=CN=CC=1

Computed Properties

• Exact Mass: 174.042927438g/mol
• Monoisotopic Mass: 174.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 56Ų

Additional information on 5-(Pyridin-4-yl)-1,2-oxazole-3-carbaldehyde

Comprehensive Overview of 5-(Pyridin-4-yl)-1,2-oxazole-3-carbaldehyde (CAS No. 1782513-97-6)

5-(Pyridin-4-yl)-1,2-oxazole-3-carbaldehyde (CAS No. 1782513-97-6) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound combines a pyridine ring with an oxazole core, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel small-molecule therapeutics targeting diseases like cancer, inflammation, and infectious diseases.

The molecular structure of 5-(Pyridin-4-yl)-1,2-oxazole-3-carbaldehyde includes a reactive aldehyde functional group, which allows for further derivatization. This property is highly valued in medicinal chemistry, where the compound can serve as a building block for high-throughput screening libraries. Recent trends in AI-driven drug discovery have also highlighted the importance of such scaffolds, as they can be optimized using machine learning algorithms to predict binding affinities and pharmacokinetic properties.

In addition to its pharmaceutical applications, 5-(Pyridin-4-yl)-1,2-oxazole-3-carbaldehyde is explored in material science. Its conjugated system and electron-rich heterocycles make it a candidate for organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. With the growing focus on sustainable technologies, this compound could play a role in developing next-generation green materials.

Synthetic routes to 5-(Pyridin-4-yl)-1,2-oxazole-3-carbaldehyde often involve multicomponent reactions or catalyzed cross-coupling methodologies. These methods align with the principles of green chemistry, minimizing waste and improving atom economy. Researchers are also investigating enzymatic approaches to enhance selectivity and reduce environmental impact, addressing the increasing demand for eco-friendly synthesis.

The compound's stability and solubility profile are critical for its practical use. Studies have shown that 5-(Pyridin-4-yl)-1,2-oxazole-3-carbaldehyde exhibits moderate solubility in polar organic solvents, facilitating its incorporation into various formulations. This characteristic is particularly relevant for formulation scientists working on drug delivery systems or nanotechnology-based applications.

As the scientific community continues to explore heterocyclic chemistry, compounds like 5-(Pyridin-4-yl)-1,2-oxazole-3-carbaldehyde remain at the forefront of innovation. Its dual functionality as a pharmacophore and a material precursor underscores its broad utility. Future research may focus on scaling up production using continuous flow chemistry or exploring its biological targets through computational modeling.

In summary, 5-(Pyridin-4-yl)-1,2-oxazole-3-carbaldehyde (CAS No. 1782513-97-6) represents a promising candidate for multiple industries. Its adaptability to drug design, material science, and catalytic processes makes it a valuable asset in modern chemistry. With ongoing advancements in synthetic methodologies and application-driven research, this compound is poised to contribute significantly to scientific and technological progress.